Cas no 81511-67-3 (N-(4-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide)

• Product Name: N-(4-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide
• CAS No: 81511-67-3
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 3069520
• PubChem ID: 780400
• Update Time: 2025-10-20

N-(4-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide
• CHEMBL5420428
• AKOS000568100
• CS-0367874
• N-(4-methoxyphenyl)-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• STK124478
• 81511-67-3
• AG-690/12869808
• N-(4-methoxyphenyl)-2-((5-phenyl-1,3,4-oxadiazol-2-yl)thio)acetamide

• MDL： MFCD01542143
• Inchi： 1S/C17H15N3O3S/c1-22-14-9-7-13(8-10-14)18-15(21)11-24-17-20-19-16(23-17)12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,18,21)
• InChI Key： QBZCKDATOBYEKW-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2)O1)CC(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 341.08341252Da
• Monoisotopic Mass: 341.08341252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide

N-(4-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide (CAS No. 81511-67-3): A Comprehensive Overview

N-(4-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide, with the CAS number 81511-67-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenyl group and a phenyl-[1,3,4]oxadiazolylsulfanyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-(4-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide is composed of a central acetamide core linked to a methoxyphenyl group and a phenyl-[1,3,4]oxadiazolylsulfanyl substituent. The presence of these functional groups imparts specific chemical and physical properties to the molecule. For instance, the methoxy group enhances the lipophilicity of the compound, which can influence its cellular permeability and bioavailability. The [1,3,4]oxadiazole ring is known for its stability and ability to form hydrogen bonds, which can contribute to the compound's binding affinity to various biological targets.

In recent years, N-(4-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, N-(4-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has also demonstrated potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it has shown selective cytotoxicity towards cancer cells while sparing normal cells, which is a highly desirable property for an anticancer drug.

The pharmacokinetic properties of N-(4-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. This suggests that it could be developed into an orally administered therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and to evaluate its safety and efficacy in clinical settings.

In addition to its therapeutic potential, N-(4-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide has been explored for its use in diagnostic imaging. The [1,3,4]oxadiazole ring can be modified with radiolabels or fluorescent tags to create imaging agents that can be used to visualize specific biological processes or disease states. This versatility makes it an attractive candidate for developing novel diagnostic tools.

The synthesis of N-(4-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide involves several well-established chemical reactions. The key steps include the formation of the [1,3,4]oxadiazole ring through a cyclization reaction and the subsequent coupling with the methoxyphenyl acetamide moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a larger scale.

In conclusion, N-(4-Methoxy-phenyl)-2-(5-phenyl-[1,3,4]oxadiazol-2-ylsulfanyl)-acetamide (CAS No. 81511-67-3) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features confer it with a range of biological activities that make it a valuable candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses.